Biorecognition-modulated ion fluxes through functionalized gold nanotubules as a novel label-free biosensing approach
Chemical Communications Pub Date: 2003-09-12 DOI: 10.1039/B307393A
Abstract
A novel biosensing principle is presented, based on the potentiometric monitoring of an
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